molecular formula C28H40O6 B15617637 2,3-Dihydrowithaferin A

2,3-Dihydrowithaferin A

Cat. No.: B15617637
M. Wt: 472.6 g/mol
InChI Key: YRXCLNDPESBJHL-CKNDUULBSA-N
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Description

2,3-dihydrowithaferin A is a withanolide that is the 2,3-dihydro derivative of withaferin A. It has been isolated from the aerial parts of Physalis longifolia. It has a role as a plant metabolite. It is a delta-lactone, a 27-hydroxy steroid, a 4-hydroxy steroid, an ergostanoid, a primary alcohol, a secondary alcohol, a withanolide and an epoxy steroid. It is functionally related to a withaferin A.
This compound has been reported in Vassobia breviflora, Withania aristata, and other organisms with data available.

Structure

3D Structure

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Properties

Molecular Formula

C28H40O6

Molecular Weight

472.6 g/mol

IUPAC Name

(1S,2R,6S,7R,9R,11S,12S,15R,16S)-6-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one

InChI

InChI=1S/C28H40O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31H,5-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,23-,24+,26+,27-,28+/m0/s1

InChI Key

YRXCLNDPESBJHL-CKNDUULBSA-N

Origin of Product

United States

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